![molecular formula C6H14N2 B1610244 3-Methylpiperidin-4-amine CAS No. 396133-35-0](/img/structure/B1610244.png)
3-Methylpiperidin-4-amine
Overview
Description
3-Methylpiperidin-4-amine is a useful research compound. Its molecular formula is C6H14N2 and its molecular weight is 114.19 g/mol. The purity is usually 95%.
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Scientific Research Applications
Reductive Amination and Synthesis of Analogs
3-Methylpiperidin-4-amine is utilized in the synthesis of various analgesics, neuroleptics, and antihistamines through reductive amination processes. For instance, Senguttuvan et al. (2013) reported the reductive amination of 2,6-diaryl-3-methylpiperidin-4-ones achieving almost quantitative yield using sodium cyanoborohydride, producing 4-amino-2,6-diaryl-3-methylpiperidines with significant application potential in medicinal chemistry (S. Senguttuvan, M. Murugavelu, & S. Nagarajan, 2013).
Catalysts in Hydrodesulfurization
Egorova and Prins (2006) explored the role of Ni and Co promoters in the hydrodesulfurization (HDS) of dibenzothiophene, highlighting the inhibition effects of 2-methylpiperidine on the hydrogenation pathway. This study provides insights into the interaction of amines with catalysts, influencing the efficiency of HDS processes in the petrochemical industry (M. Egorova & R. Prins, 2006).
Polymerization Processes
Chen and Chen (2015) demonstrated the reactivity of amine/E(C6F5)3 Lewis pairs towards acrylic monomers, with 2,2,6,6-tetramethylpiperidine involved in the polymerization process. This work underscores the importance of amines in the development of new polymer materials with potential applications in various industries, including biotechnology and materials science (Jiawei Chen & E. Chen, 2015).
Environmental Applications
In environmental science, amines like this compound are involved in the adsorption and removal of anionic dyes from wastewater. Song et al. (2016) developed a magnetic amine/Fe3O4 functionalized biopolymer resin with high adsorption capacity for anionic dyes, illustrating the potential of amine-functionalized materials in water purification and environmental remediation efforts (Wen Song et al., 2016).
Medicinal Chemistry Building Blocks
Amines are pivotal in the synthesis of cyclic imines and indoles, serving as essential building blocks in medicinal chemistry. Kondo et al. (2002) utilized N-methylpiperidine in a ruthenium-catalyzed intramolecular oxidative amination, yielding cyclic imines with high efficiency, which are valuable intermediates in drug discovery and development (T. Kondo, T. Okada, & T. Mitsudo, 2002).
Mechanism of Action
Target of Action
The primary target of 3-Methylpiperidin-4-amine is the 5-HT6 receptor (5-HT6R) . The 5-HT6R belongs to the serotonin superfamily and is exclusively located in regions of the brain associated with learning and memory .
Mode of Action
This compound acts as a potent and selective antagonist at the 5-HT6R . Antagonism of the 5-HT6R has been associated with increased levels of neurotransmitters like glutamate and acetylcholine in the brain, phenomena associated with learning and memory .
Biochemical Pathways
The antagonism of the 5-HT6R by this compound leads to an increase in the levels of glutamate and acetylcholine in the brain . These neurotransmitters play crucial roles in cognitive functions, including learning and memory .
Pharmacokinetics
The lead compound from the series of [3-[(1-Methylpiperidin-4-yl) methyl] arylsulfonyl]-1H-indole derivatives, which includes this compound, shows a good pharmacokinetic profile . It has potent in vitro binding affinity, functional antagonistic activity at 5-HT6R, excellent selectivity, and no Cytochrome P450 liabilities .
Result of Action
The result of this compound’s action is an improvement in cognitive function. This is due to the increased levels of glutamate and acetylcholine in the brain, which are associated with learning and memory .
Biochemical Analysis
Biochemical Properties
Piperidine derivatives are known to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions can vary widely depending on the specific structure of the derivative.
Cellular Effects
Piperidine derivatives have been shown to influence cell function in various ways, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is known that piperidine derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Metabolic Pathways
It is known that piperidine derivatives can be involved in various metabolic pathways, interacting with enzymes or cofactors, and potentially affecting metabolic flux or metabolite levels .
Properties
IUPAC Name |
3-methylpiperidin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14N2/c1-5-4-8-3-2-6(5)7/h5-6,8H,2-4,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCSXUVZTKVXBSD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CNCCC1N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50473407 | |
Record name | 3-methylpiperidin-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50473407 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
114.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
396133-35-0 | |
Record name | 3-Methyl-4-piperidinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=396133-35-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-methylpiperidin-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50473407 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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